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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of
octadecyl iodide (also known as 1-iodooctadecane). The document details these key physical
constants and outlines standardized experimental protocols for their determination, ensuring
accuracy and reproducibility in a laboratory setting.

Physicochemical Data of Octadecyl lodide

Octadecyl iodide is a long-chain alkyl halide with the chemical formula CisHsl. Its physical
properties are crucial for its application in various chemical syntheses and research contexts.
The experimentally determined melting and boiling points are summarized below.

Property Value Conditions

Melting Point 33-35 °C (A AEEEBEREE
Boiling Point 194-197 °C at 2 mmHg (lit.)[1][31415]08]19]
Boiling Point 382.8 °C at 760 mmHg[3]

Experimental Protocols for Property Determination

Accurate determination of melting and boiling points is fundamental for the characterization and
purity assessment of chemical compounds. The following sections describe standard laboratory
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procedures for these measurements.

Melting Point Determination: Capillary Method

The capillary method is a widely used and reliable technique for determining the melting point
of a solid organic compound.[2][3] This can be performed using either a Thiele tube or a
dedicated melting point apparatus.

Protocol using a Thiele Tube:

o Sample Preparation: A small amount of finely powdered, dry octadecyl iodide is packed into
a capillary tube, sealed at one end, to a height of 2-3 mm.[10] The tube is tapped gently to
ensure the sample is compact.[1][10]

o Apparatus Setup: The capillary tube is attached to a thermometer, with the sample aligned
with the thermometer bulb.[1] This assembly is then inserted into a Thiele tube containing a
high-boiling point liquid (e.g., mineral oil) so that the sample is immersed.[6]

o Heating: The side arm of the Thiele tube is gently and uniformly heated.[1][11] The design of
the tube facilitates the circulation of the heating liquid via convection, ensuring even
temperature distribution.[6]

e Observation and Measurement: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire solid
sample turns into a clear liquid is recorded as the end of the melting range.[1][6] For a pure
compound, this range is typically narrow.
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Capillary Method for Melting Point Determination using a Thiele Tube.

Boiling Point Determination: Microscale Method

For determining the boiling point, especially when only a small amount of the substance is
available, the micro-boiling point (or Siwoloboff) method is highly suitable.[6] This technique
also commonly employs a Thiele tube for controlled heating.

Protocol:

o Sample Preparation: A small amount of liquid octadecyl iodide (a few drops) is placed into a
small test tube (fusion tube). A capillary tube, sealed at one end, is inverted and placed
(open end down) into the liquid.[11][12]

o Apparatus Setup: The fusion tube assembly is attached to a thermometer, ensuring the
sample is level with the thermometer bulb. This is then placed into a Thiele tube filled with a
heating oil.[12]

e Heating: The Thiele tube is heated, causing the air trapped in the capillary tube to expand
and bubble out. As the temperature approaches the boiling point, the vapor of the sample will
also cause a steady stream of bubbles to emerge from the capillary tube.[12][13]

o Observation and Measurement: Once a continuous and vigorous stream of bubbles is
observed, heating is stopped. The liquid in the Thiele tube is allowed to cool. The
temperature at which the bubbling stops and the liquid is drawn back into the capillary tube is
recorded as the boiling point.[6][11][12] This occurs when the vapor pressure of the sample
equals the external atmospheric pressure.
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Microscale Method for Boiling Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

chem.libretexts.org [chem.libretexts.org]
chem.ucalgary.ca [chem.ucalgary.ca]

westlab.com [westlab.com]

1.
2.
3.
e 4. orgchemboulder.com [orgchemboulder.com]
5. jk-sci.com [jk-sci.com]

6. Thiele tube - Wikipedia [en.wikipedia.org]

7.

Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

e 8. cdn.juniata.edu [cdn.juniata.edu]

e 9. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

e 10. chem.libretexts.org [chem.libretexts.org]

e 11. vijaynazare.weebly.com [vijaynazare.weebly.com]
e 12. chem.libretexts.org [chem.libretexts.org]

e 13. chymist.com [chymist.com]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to the
Physicochemical Properties of Octadecyl lodide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1330385#melting-point-and-boiling-
point-of-octadecyl-iodide]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1330385?utm_src=pdf-body-img
https://www.benchchem.com/product/b1330385?utm_src=pdf-custom-synthesis
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.westlab.com/blog/measuring-melting-point
https://www.orgchemboulder.com/Technique/Procedures/Distillation/Distillation.shtml
https://www.jk-sci.com/blogs/resource-center/method-for-determining-capillary-melting-point
https://en.wikipedia.org/wiki/Thiele_tube
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://www.chymist.com/Boiling%20point%20LSM.pdf
https://www.benchchem.com/product/b1330385#melting-point-and-boiling-point-of-octadecyl-iodide
https://www.benchchem.com/product/b1330385#melting-point-and-boiling-point-of-octadecyl-iodide
https://www.benchchem.com/product/b1330385#melting-point-and-boiling-point-of-octadecyl-iodide
https://www.benchchem.com/product/b1330385#melting-point-and-boiling-point-of-octadecyl-iodide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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